2-(4-Bromo-3-fluorophenyl)pyrrolidine

• IUPAC Name: 2-(4-bromo-3-fluorophenyl)pyrrolidine
• InChI: InChI=1S/C10H11BrFN/c11-8-4-3-7(6-9(8)12)10-2-1-5-13-10/h3-4,6,10,13H,1-2,5H2
• InChI Key: YYYARIDAUPMDGY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)C2=CC(=C(C=C2)Br)F
• Molecular Formula: C10H11BrFN
• Molecular Weight: 244.10 g/mol
• CAS RN: 1175528-91-2

Description

“2-(4-Bromo-3-fluorophenyl)pyrrolidine” is a chemical compound with the molecular formula C10H11BrFN and a molecular weight of 244.10. It’s a research-use-only product.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrrolidine ring attached to a phenyl ring with bromo and fluoro substituents.

Scientific Research Applications

Fluorescent Chemosensors

Research by (Maity et al., 2018) demonstrates the synthesis of new 2H-pyrrolo[3,4-c]pyridine-1,3,6(5H)-trione-based fluorophores. These compounds, including variants of pyrrolidine, have been shown to be highly selective for Fe3+/Fe2+ cations and can be used in imaging Fe3+ in living HepG2 cells, indicating their potential in cellular imaging applications.

Selective Chemosensors

In the work by (Maity & Govindaraju, 2010), a pyrrolidine constrained bipyridyl-dansyl conjugate was synthesized. This compound acts as a selective ratiometric and colorimetric chemosensor for Al(3+), showcasing its application in detecting specific ions.

pH and Chemosenors

A study by (Yang et al., 2013) involves a heteroatom-containing organic fluorophore that demonstrates aggregation-induced emission (AIE) and intramolecular charge transfer (ICT). This property makes it a valuable fluorescent pH sensor in both solution and solid state, as well as for detecting acidic and basic organic vapors.

Reactivity and Molecular Dynamics

Research conducted by (Murthy et al., 2017) focuses on the synthesis of 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one. This study emphasizes the molecule's stability, charge transfer, and hyper-conjugative interactions, which are critical for understanding its reactivity and potential applications in non-linear optics and drug development.

Mechanism of Action

Target of Action

Compounds containing pyrrolidine rings are widely used in medicinal chemistry and have been found to interact with a variety of biological targets .

Mode of Action

Without specific studies on “2-(4-Bromo-3-fluorophenyl)pyrrolidine”, it’s challenging to determine its exact mode of action. It’s worth noting that pyrrolidine derivatives can interact with their targets in various ways, often involving the formation of intermolecular bonds .

Biochemical Pathways

Pyrrolidine derivatives have been found to be involved in a wide range of biological activities .

Pharmacokinetics

The presence of a pyrrolidine ring could potentially influence its absorption, distribution, metabolism, and excretion .

Result of Action

Pyrrolidine derivatives have been associated with a variety of biological activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of similar compounds .

Biochemical Analysis

Biochemical Properties

2-(4-Bromo-3-fluorophenyl)pyrrolidine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, the pyrrolidine ring in the compound is known to interact with enantioselective proteins, influencing their biological activity . The nature of these interactions often involves binding to active sites or altering the conformation of the biomolecules, thereby affecting their function.

Cellular Effects

This compound has been observed to impact various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with specific receptors and enzymes can lead to changes in cellular activities, such as proliferation, differentiation, and apoptosis .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context of its use. The compound’s ability to bind to specific sites on enzymes or receptors can lead to changes in gene expression and subsequent cellular responses .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, but its activity may decrease over time due to degradation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, while higher doses could lead to toxic or adverse effects. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism. These interactions can affect metabolic flux and the levels of metabolites within the cells. The compound’s metabolism is crucial for understanding its overall impact on cellular function .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments. Understanding these processes is essential for determining the compound’s efficacy and potential side effects .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. Targeting signals and post-translational modifications direct the compound to particular compartments or organelles within the cell. This localization is crucial for its role in various biochemical processes .

Synthesis routes and methods

Procedure details

To a solution of 5-(4-bromo-3-fluorophenyl)-3,4-dihydro-2H-pyrrole ((12.7 g, 52.7 mmol) in 360 mL methanol was added NaBH3CN (6.6 g, 105 mmol) at 0° C. The resulting solution was adjusted to pH=6 with acetic acid. The reaction mixture was stirred at room temperature overnight. The reaction was quenched with 2 N HCl and the methanol was removed by evaporation. The residue was diluted with water, the aqueous phase adjusted to pH=10 with NaOH, extracted with ethyl acetate, dried by Na2SO4, concentrated and the residue was purified by chromatography on silica gel to give 2-(4-bromo-3-fluorophenyl)pyrrolidine as a yellow solid (12.5 g, yield 98%). LC-MS (ESI) m/z: 244 (M+1)+.